Cas no 700337-76-4 (2-Propanamine,1-(2,4,5-trimethylphenoxy)-)
700337-76-4 structure
Product Name:2-Propanamine,1-(2,4,5-trimethylphenoxy)-
CAS No:700337-76-4
MF:C12H19NO
MW:193.285363435745
CID:557060
Update Time:2024-03-05
2-Propanamine,1-(2,4,5-trimethylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanamine,1-(2,4,5-trimethylphenoxy)-
- 2-Propanamine,1-(2,4,5-trimethylphenoxy)-(9CI)
- 2-Propanamine, 1-(2,4,5-trimethylphenoxy)-
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- Inchi: 1S/C12H19NO/c1-8-5-10(3)12(6-9(8)2)14-7-11(4)13/h5-6,11H,7,13H2,1-4H3
- InChI Key: RCGPYJYHURUPTN-UHFFFAOYSA-N
- SMILES: C(OC1=CC(C)=C(C)C=C1C)C(N)C
Computed Properties
- Exact Mass: 193.147
- Monoisotopic Mass: 193.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2A^2
2-Propanamine,1-(2,4,5-trimethylphenoxy)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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